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Compound of Interest

Compound Name: Brequinar-d3

Cat. No.: B15568763 Get Quote

Note: This document provides information for Brequinar. The protocols for preparation and

storage are expected to be directly applicable to its deuterated analogue, Brequinar-d3, due to

their chemical similarity.

Application Notes
Introduction
Brequinar is a potent and selective inhibitor of the enzyme dihydroorotate dehydrogenase

(DHODH), a key enzyme in the de novo pyrimidine synthesis pathway.[1][2][3] Also known by

designations such as DuP-785 and NSC 368390, Brequinar has been investigated for its

immunosuppressive, anti-cancer, and antiviral properties.[2] Its mechanism of action involves

the depletion of the pyrimidine nucleotide pool, which is essential for DNA and RNA synthesis,

thereby inhibiting the proliferation of rapidly dividing cells.

Mechanism of Action
Brequinar exerts its biological effects by targeting the mitochondrial enzyme DHODH. This

enzyme catalyzes the fourth committed step in the de novo synthesis of pyrimidines: the

oxidation of dihydroorotate to orotate. By inhibiting DHODH with high potency (IC50 ≈ 20 nM),

Brequinar effectively halts the production of essential pyrimidine nucleotides such as UMP,

CTP, and TTP. This blockade of nucleotide synthesis leads to cell cycle arrest and prevents the

proliferation of lymphocytes and cancer cells. Some studies also suggest that Brequinar may

have additional mechanisms of action, including the inhibition of tyrosine phosphorylation.
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Caption: Brequinar inhibits DHODH, blocking the conversion of dihydroorotate to orotate.
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Immunosuppression: Brequinar has been studied for its ability to suppress T cell activation

and proliferation, making it a compound of interest in organ transplantation and autoimmune

disease research.

Oncology: As an anti-proliferative agent, Brequinar has been evaluated against various

cancer models. It can induce differentiation in certain leukemia cell lines, such as Acute

Myeloid Leukemia (AML).

Virology: Brequinar demonstrates broad-spectrum antiviral activity against a range of

viruses, including flaviviruses, influenza, and coronaviruses, by targeting the host cell's

pyrimidine synthesis machinery, which is essential for viral replication.

Quantitative Data Summary
Solubility of Brequinar
Brequinar's solubility can vary based on its form (free acid vs. sodium salt) and the

experimental conditions used for dissolution. Brequinar sodium salt generally exhibits higher

aqueous solubility.
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Solvent Form Concentration Notes Citations

DMSO Brequinar 5 - 50 mg/mL

Sonication or

warming may be

required. Use

fresh, anhydrous

DMSO for best

results.

Brequinar

Sodium

Up to 100 mM

(~39.7 mg/mL)
Readily soluble.

Water Brequinar

Insoluble /

Sparingly

Soluble

Brequinar

Sodium

15 - 25 mg/mL

(or up to 100

mM)

Warming may

aid dissolution.

Ethanol Brequinar
~0.2 mg/mL (or

insoluble)

Not a

recommended

solvent for high-

concentration

stocks.

DMF Brequinar ~2 mg/mL

1:1 DMSO:PBS

(pH 7.2)
Brequinar ~0.5 mg/mL

For creating

aqueous working

solutions from a

DMSO stock.

Storage and Stability
Proper storage is critical to maintain the integrity and activity of Brequinar.
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Form Solvent
Temperatur
e

Duration
Recommen
dations

Citations

Solid Powder N/A -20°C ≥ 3-4 years

Store

desiccated

and protected

from light.

Stock

Solution
DMSO -80°C Up to 1 year

Recommend

ed for long-

term storage.

Aliquot to

avoid

repeated

freeze-thaw

cycles.

DMSO -20°C
Up to 3

months

Suitable for

shorter-term

storage.

Aliquot to

minimize

freeze-thaw

cycles.

Aqueous

Solution

Aqueous

Buffer
4°C ≤ 1 day

Not

recommende

d for storage.

Prepare fresh

from stock

before use.

Experimental Protocols
Protocol 1: Preparation of a High-Concentration
Brequinar Stock Solution in DMSO
This protocol describes the preparation of a concentrated stock solution, typically in the 10-50

mM range, using DMSO as the solvent.
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Materials:

Brequinar (or Brequinar-d3) powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryogenic vials

Calibrated analytical balance

Vortex mixer

Bath sonicator
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Caption: Workflow for preparing a Brequinar stock solution in DMSO.
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Procedure:

Allow the vial of Brequinar powder to equilibrate to room temperature before opening to

prevent moisture condensation.

Accurately weigh the desired amount of Brequinar powder using a calibrated analytical

balance and place it into a sterile, appropriately sized tube (e.g., a polypropylene conical

tube).

Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the tube to

achieve the target concentration.

Vortex the tube vigorously for 1-2 minutes to facilitate dissolution.

If the solid is not fully dissolved, place the tube in a bath sonicator for 5-10 minutes. Gentle

warming (up to 37°C) can also be applied if necessary.

Visually inspect the solution against a light source to ensure that all particulate matter has

dissolved and the solution is clear.

Once fully dissolved, dispense the stock solution into smaller, single-use aliquots in sterile

cryogenic vials. This is critical to avoid repeated freeze-thaw cycles which can degrade the

compound.

Label the aliquots clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term stability (up to 1 year) or at -20°C for shorter-term

storage (up to 3 months).

Safety Precautions:

Brequinar should be handled as a potentially hazardous compound.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.
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Perform all weighing and solvent addition steps in a chemical fume hood or a ventilated

enclosure.

Consult the Safety Data Sheet (SDS) for complete handling and disposal information.

Protocol 2: Preparation of an Aqueous Working Solution
This protocol describes the dilution of the high-concentration DMSO stock into an aqueous

buffer (e.g., PBS or cell culture medium) for use in experiments.

Materials:

Prepared Brequinar DMSO stock solution (from Protocol 1)

Sterile aqueous buffer of choice (e.g., PBS, RPMI-1640)

Sterile tubes

Procedure:

Thaw a single aliquot of the Brequinar DMSO stock solution at room temperature.

Calculate the volume of the DMSO stock needed to achieve the final desired concentration

in your aqueous buffer. Note: It is crucial to keep the final concentration of DMSO in the

working solution as low as possible (typically <0.5%) to avoid solvent-induced artifacts in

biological assays.

Add the required volume of the aqueous buffer to a new sterile tube.

While gently vortexing or mixing the aqueous buffer, add the calculated volume of the

Brequinar DMSO stock. This serial dilution method (adding the concentrated stock to the

buffer) is important to prevent the compound from precipitating out of solution.

Ensure the solution is mixed thoroughly.

Use the freshly prepared aqueous working solution immediately. It is not recommended to

store aqueous solutions of Brequinar for more than one day.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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